molecular formula C17H18ClNO5S B288353 N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide

Cat. No. B288353
M. Wt: 383.8 g/mol
InChI Key: YJXIZCHXGMGNQD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide, also known as BDMC, is a synthetic compound with potential pharmacological properties. This compound has been extensively studied for its potential use in the treatment of cancer and other diseases.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide induces apoptosis in cancer cells by targeting the mitochondrial pathway. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide disrupts the mitochondrial membrane potential and activates caspases, which are enzymes that play a key role in apoptosis. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide also inhibits the activity of the anti-apoptotic protein Bcl-2, which is overexpressed in many cancer cells.
Biochemical and Physiological Effects
N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has been shown to have a number of biochemical and physiological effects. In addition to inducing apoptosis in cancer cells, N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has been shown to inhibit the growth of cancer cells by blocking the cell cycle. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has also been shown to have anti-inflammatory effects and to inhibit angiogenesis, the process by which new blood vessels are formed.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has a number of advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized and purified. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide is also stable under normal laboratory conditions, which makes it easy to handle. However, N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has some limitations for lab experiments. It is not water-soluble, which means that it must be dissolved in organic solvents for use in experiments. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide is also relatively expensive, which can limit its use in large-scale experiments.

Future Directions

There are a number of future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide. One potential direction is the development of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide analogs that have improved pharmacological properties. Another potential direction is the use of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide in combination with other drugs to improve its efficacy. Finally, the use of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide in clinical trials for the treatment of cancer and other diseases is an important future direction for research.
Conclusion
In conclusion, N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide is a synthetic compound with potential pharmacological properties. It has been extensively studied for its potential use in cancer treatment, and has been shown to induce apoptosis in cancer cells by targeting the mitochondrial pathway. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has a number of advantages for lab experiments, but also has some limitations. There are a number of future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide, including the development of analogs and the use of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide in clinical trials.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide involves the reaction of 5-chloro-2-ethoxy-4-methylbenzenesulfonyl chloride with 1,3-benzodioxole-5-methanol in the presence of a base. This reaction results in the formation of N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide as a white crystalline solid. The purity of the compound can be improved through recrystallization.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide can induce apoptosis in cancer cells by targeting the mitochondrial pathway. N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide has also been shown to inhibit the growth of cancer cells in animal models.

properties

Product Name

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide

Molecular Formula

C17H18ClNO5S

Molecular Weight

383.8 g/mol

IUPAC Name

N-(1,3-benzodioxol-5-ylmethyl)-5-chloro-2-ethoxy-4-methylbenzenesulfonamide

InChI

InChI=1S/C17H18ClNO5S/c1-3-22-16-6-11(2)13(18)8-17(16)25(20,21)19-9-12-4-5-14-15(7-12)24-10-23-14/h4-8,19H,3,9-10H2,1-2H3

InChI Key

YJXIZCHXGMGNQD-UHFFFAOYSA-N

SMILES

CCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3

Canonical SMILES

CCOC1=C(C=C(C(=C1)C)Cl)S(=O)(=O)NCC2=CC3=C(C=C2)OCO3

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.